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This support center provides troubleshooting guidance for researchers, scientists, and drug

development professionals experiencing difficulties in accessing TRITA-INFRA reports and

other digital resources from the KTH Royal Institute of Technology.

Frequently Asked Questions (FAQs)
Q1: What are TRITA-INFRA reports?

A1: "TRITA" is a prefix for publications originating from the KTH Royal Institute of Technology in

Sweden. "TRITA-INFRA" specifically designates a series of reports, dissertations, or

publications from a department or school related to infrastructure at KTH.

Q2: Where can I access TRITA-INFRA reports?

A2: All of KTH's scientific publications, including dissertations, reports, and theses since 2011,

are available in full text through the KTH publication database, DiVA.[1] You can access these

resources via the KTH Library's search system, Primo.[2]

Q3: Do I need a special account to access these reports?

A3: Access to many resources is automatic via IP address when you are on the KTH campus.

[2] For off-campus access, you will need to log in with your KTH account credentials.[2] Active

students and employees are eligible for a KTH account.[3][4]

Q4: I am not a student or employee at KTH. Can I still access the reports?
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A4: Many publications in the DiVA portal are available as open access, meaning they can be

accessed by the public without a KTH account. However, some resources may be restricted to

KTH-affiliated users.

Troubleshooting Common Access Issues
Researchers may encounter several common issues when attempting to access TRITA-INFRA

reports, particularly from off-campus locations. The following table summarizes these problems

and their solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3265239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue ID Problem Description Solution(s)

AC-01 "Login Failed" Error

This can be due to several

reasons: - Identification Failed:

The service did not receive the

necessary attributes for

identification. - Authentication

Error: The authentication

process failed, possibly due to

a need for a second factor. -

Insufficient Privileges: Your

account does not have the

required permissions to access

the resource.[5] Action:

Contact KTH IT-Support with a

screenshot of the error

message, the name of the

service you were trying to

access, and any noted missing

privileges.[5]

AC-02
Forgotten KTH Account

Password

You can change your

password using a Swedish

Mobile BankID. If you do not

have this, you will need to visit

KTH Entré or your local IT

support with a valid photo ID to

receive a new one.[6]

AC-03
Cannot Access Resources

from Off-Campus

Off-campus access to

restricted KTH resources

requires a VPN connection.[2]

KTH provides two VPN

services.[1] Ensure your VPN

is correctly configured and

active.

AC-04 VPN Connection Problems If you have issues connecting

to the KTH Windows VPN
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service, you can try switching

between IKEv2 and Secure

Socket Tunneling Protocol

(SSTP).[7] Detailed

instructions for configuring

VPN on various devices are

available on the KTH intranet.

[1][3]

AC-05
Degraded Performance with

VPN

Some services like Zoom,

Canvas, and KTH Box do not

require a VPN connection.

Having the VPN active while

using these services may lead

to poor performance.[7] Only

use the VPN when accessing

services that specifically

require it, such as shared file

directories or certain

administrative systems.[7]

Experimental Protocols: Accessing KTH Digital
Resources
This section provides a detailed methodology for accessing TRITA-INFRA reports and other

digital assets from the KTH Library.

Protocol 1: On-Campus Access
Connect your device to the KTH network.

Navigate to the KTH Library website.

Use the library's search system, Primo, to find the desired TRITA-INFRA report.

Access should be automatically granted via your device's IP address.[2]
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Protocol 2: Off-Campus Access via VPN
Prerequisites: You must be an active student or employee with a KTH account.[3][4]

VPN Setup:

If you are using a KTH-managed computer (KTH Windows or KTH Mac), the VPN service

is pre-installed.[1]

For personal devices, you will need to manually download and configure the VPN client.

KTH provides detailed instructions for Windows, Mac, and mobile devices.[3]

Establishing a Connection:

Launch the VPN client and enter your KTH username and password.

For some mobile configurations, you may need your personal Network secret.[3]

Accessing Resources:

Once the VPN connection is established, navigate to the KTH Library website.

Use the Primo search system to locate and access the reports. You will be prompted to log

in with your KTH account credentials.[2]

Visualized Workflows and Logical Relationships
The following diagrams illustrate the troubleshooting process for access issues and the logic of

the access pathways.
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Caption: Troubleshooting workflow for accessing TRITA-INFRA reports.
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Caption: Logical pathways for accessing KTH digital resources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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